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Compound of Interest

Compound Name: Estriol-2,4,16,17-d4
CAS No.: 2111805-38-8
Cat. No.: B8820176
Get Quote
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Part 1: Executive Summary & Core Directive

The Direct Answer: There is currently no direct NIST Standard Reference Material (SRM)
cataloged specifically as "Estriol-d4" (Deuterated Estriol).

While NIST produces SRMs for native steroid hormones (e.g., in human serum matrices like
SRM 971a), the "NIST Traceable" Estriol-d4 available in the market is produced by commercial
manufacturers (e.g., Cerilliant, CIL) who establish traceability through 1ISO 17034 accredited
workflows.

The Scientific Reality: In quantitative LC-MS/MS, the "NIST Traceability” requirement strictly
applies to the Unlabeled (Native) Calibrator. The Internal Standard (Estriol-d4) acts as a
ratiometric normalizer. However, its isotopic purity and stability are critical for accuracy. This
guide details how to procure valid materials and construct a traceability chain where none
explicitly exists for the deuterated analog.

Part 2: Availability & Landscape Analysis
The Hierarchy of Reference Materials
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To ensure regulatory compliance (CLIA, ISO 15189), you must distinguish between the

Calibrator (must be traceable) and the Internal Standard (must be pure).

Availability for

Material Grade Description .
Estriol-d4

Recommended Use

) Not Available (Native
Primary standard

NIST SRM Estriol is in SRM 971a
produced by NIST. N
but not certified).

Method Validation
(Accuracy Check).

ISO 17034 Certified.
NIST Traceable CRM Traceable to Sl via
NIST weights/gNMR.

Limited (Mostly Native
Estriol).

Calibration Curve

Preparation.

High purity (>98%),
Chemical Reference characterized but not
ISO 17034 certified.

Available (CIL, TRC,

Cayman).

Internal Standard (1S).

Commercial Availability Comparison

The following table compares the top sources for Estriol-d4 and Native Estriol, analyzing their

traceability claims.
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batch.
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Use to check
Reference. ]
SRM 971a ] ] final assay
NIST Native (Values provided
(Serum) accuracy, not for

but uncertified for
Estriol).

calibration.

Part 3: Technical Deep Dive & Validation Protocol
The "Traceability Trap" in ID-LC-MSIMS

Since a certified Estriol-d4 CRM is rare, you must validate the "Research Grade" d4 material

before use. If your d4 standard contains significant native Estriol (d0), it will bias your low-end

quantification (intercept) upwards.

Mechanism of Error:

If the IS contributes dO signal, the blank will show a peak, ruining the Limit of Quantitation

(LoQ).
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Protocol: Validating Non-Certified Estriol-d4

Objective: Confirm the Estriol-d4 is suitable for use as an Internal Standard despite lacking
NIST certification.

Step 1: Isotopic Purity Check (The "Blank™ Test)
e Prepare the Estriol-d4 IS solution at the working concentration (e.g., 5 ng/mL).
e Inject this solution as a "sample" monitoring the Native Estriol Transition (m/z 287.2

171.1).

o Pass Criteria: The signal in the Native channel must be
of the LLOQ signal.
Step 2: Cross-Interference Check
« Inject a high concentration Native Estriol Standard (Upper Limit of Quantification).
e Monitor the Estriol-d4 Transition (m/z 291.2

171.1).

» Pass Criteria: No significant signal in the IS channel (prevents ratiometric bias).
Step 3: Deuterium Exchange Stability

o Risk: Estriol-2,4,16,17-d4 contains deuterium on the D-ring (C16, C17). These positions can
exchange with solvent protons under acidic conditions or high temperatures.

e Test: Incubate IS in mobile phase (0.1% Formic Acid) for 24 hours. Analyze. If the d4 peak
area drops and d3/d2 peaks appear, the label is unstable.

 Recommendation: Use Estriol-2,4-d2 if d4 proves unstable in your specific acidic extraction,
as A-ring deuteriums are chemically inert.

Part 4: Visualization of the Traceability Chain

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b8820176/docs?utm_src=pdf-body#nist-traceable-estriol-d4-reference-material-availability-a-comparative-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8820176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The following diagram illustrates how to establish a valid "NIST Traceable" result for patient
samples using a commercial Native CRM and a non-certified d4 Internal Standard.
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Laboratory Calibrators Ratiometric Correction
(Native Estriol) (Recovery/Matrix)
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Click to download full resolution via product page

Caption: The traceability chain relies on the Native CRM. The Estriol-d4 (Red) does not require
Sl traceability but corrects for error, ensuring the accuracy of the final result.

Part 5: Experimental Workflow (LC-MS/MS)
Method: Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry (ID-LC-MS/MS).
e Sample Prep:

o Aliquot 200 pL Serum.
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o Add 20 pL Estriol-d4 IS (Working Conc: 5 ng/mL in MeOH).

o Critical: Equilibrate for 15 mins to allow IS to bind to serum proteins (mimicking native
analyte).

o Liquid-Liquid Extraction (LLE) using MTBE (Methyl tert-butyl ether). Vortex 5 min,
Centrifuge, Freeze/Pour.

o Evaporate to dryness. Reconstitute in 50:50 MeOH:H20.
e LC Parameters:

o Column: C18 (e.g., Kinetex 2.6 pm), 50 x 2.1 mm.

o Mobile Phase A: 0.2 mM Ammonium Fluoride in Water (Enhances ionization for steroids in
Negative Mode).

o Mobile Phase B: Methanol.

o Gradient: 40% B to 95% B over 4 mins.
e MS Parameters (Negative ESI):

o Estriol (Native): 287.2

171.1 (Quant), 287.2
145.1 (Qual).

o Estriol-d4: 291.2

171.1 (Quant).

o Note: The fragment 171.1 corresponds to the D-ring cleavage. Ensure your d4 label is
retained in this fragment if using it for quantitation. (CIL's d4 is 2,4,16,17-d4; if the
fragment is the D-ring, it retains C16/17 labels. If the fragment is the A-ring, it retains C2/4
labels. Verify fragmentation pattern).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www-s.nist.gov/srmors/view_detail.cfm?srm=971a
https://www.cerilliant.com/shoponline/Item_Details.aspx?itemno=E-074
https://www.benchchem.com/product/b8820176/docs#nist-traceable-estriol-d4-reference-material-availability-a-comparative-technical-guide
https://www.benchchem.com/product/b8820176/docs#nist-traceable-estriol-d4-reference-material-availability-a-comparative-technical-guide
https://www.benchchem.com/product/b8820176/docs#nist-traceable-estriol-d4-reference-material-availability-a-comparative-technical-guide
https://www.benchchem.com/product/b8820176/docs#nist-traceable-estriol-d4-reference-material-availability-a-comparative-technical-guide
https://www.benchchem.com/product/b8820176?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8820176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Validation & Comparative

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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